Cas no 1339743-14-4 (2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde)

• Product Name: 2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde
• CAS No: 1339743-14-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5251203
• Update Time: 2025-05-21

2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-methylphenyl)methyl]sulfanyl}acetaldehyde
• 2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde

• Inchi： 1S/C10H12OS/c1-9-4-2-3-5-10(9)8-12-7-6-11/h2-6H,7-8H2,1H3
• InChI Key： KSDZIUYVCYHHOV-UHFFFAOYSA-N
• SMILES： S(CC=O)CC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde

Comprehensive Overview of 2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde (CAS No. 1339743-14-4): Properties, Applications, and Industry Insights

2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde (CAS No. 1339743-14-4) is a specialized organic compound gaining attention in pharmaceutical and fragrance research due to its unique sulfanyl-acetaldehyde structure. This compound features a 2-methylphenyl group linked to a methylsulfanyl moiety, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a flavor enhancer and intermediate in fine chemical synthesis, aligning with the growing demand for high-purity specialty chemicals in 2024.

The molecular structure of CAS 1339743-14-4 demonstrates remarkable stability under controlled conditions, making it suitable for controlled-release formulations – a hot topic in drug delivery system optimization. Recent studies highlight its compatibility with green chemistry principles, particularly in solvent-free reactions, addressing the industry's focus on sustainable synthesis. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its >98% purity in commercial batches, meeting stringent pharmaceutical-grade requirements.

In fragrance applications, 2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde contributes to woody-amber olfactory profiles, responding to market trends favoring long-lasting perfume bases. Its low volatility and high fixation properties make it valuable for premium scent formulations. The compound's structure-activity relationship is currently under investigation for potential bioactive properties, with preliminary studies suggesting interesting interactions with enzyme systems.

Manufacturing processes for 1339743-14-4 have evolved to incorporate flow chemistry techniques, significantly improving yield and reducing byproducts. This aligns with the pharmaceutical industry's shift toward continuous manufacturing – one of the most searched topics in chemical engineering forums. Quality control protocols now include advanced chiral separation methods to ensure stereochemical purity, crucial for asymmetric synthesis applications.

Storage and handling recommendations for 2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde emphasize argon atmosphere protection to prevent oxidation, a detail frequently queried by laboratory technicians. The compound's shelf life extends beyond 24 months when stored at -20°C in amber glass containers, addressing common stability concerns in chemical inventory management systems.

Emerging applications include its use as a cross-coupling partner in palladium-catalyzed reactions, a trending research area in synthetic methodology. The methylsulfanyl group's leaving group potential enables diverse molecular transformations, making this compound valuable for library synthesis in drug discovery programs. Recent patent filings indicate growing interest in its derivatives for material science applications.

Analytical challenges associated with CAS 1339743-14-4 have led to innovative chromatographic methods, particularly for detecting trace impurities. The development of validated HPLC methods for this compound has become a frequently discussed topic in analytical chemistry circles. Its UV absorption characteristics at 254 nm make it suitable for standard LC-MS detection protocols.

The global market for 2-[(2-Methylphenyl)methylsulfanyl]acetaldehyde reflects increasing demand from Asia-Pacific research centers, with custom synthesis services showing particular growth. Regulatory status varies by region, with most jurisdictions classifying it as a non-hazardous substance when handled properly – a key consideration for international chemical logistics planning.

Future research directions may explore its potential in bioconjugation chemistry and proteomics applications, areas generating significant academic interest. The compound's structure-property relationships continue to be modeled using advanced computational chemistry tools, combining with experimental data to predict novel applications in materials design and catalysis.